1-(4-FLUOROPHENYL)-2-[(2-METHYL-6-PHENYLPYRIMIDIN-4-YL)SULFANYL]ETHAN-1-ONE

• Molecular Formula: C19H15FN2OS
• Molecular Weight: 338.4 g/mol
• SMILES: CC1=NC(=CC(=N1)SCC(=O)C2=CC=C(C=C2)F)C3=CC=CC=C3
• InChI: InChI=1S/C19H15FN2OS/c1-13-21-17(14-5-3-2-4-6-14)11-19(22-13)24-12-18(23)15-7-9-16(20)10-8-15/h2-11H,12H2,1H3
• InChIKey: DRIPPGCBYGHWOY-UHFFFAOYSA-N

1-(4-Fluorophenyl)-2-[(2-methyl-6-phenylpyrimidin-4-yl)sulfanyl]ethan-1-one: A Custom Synthesis Pyrimidine-Thioether Building Block for Focused Library Design

1-(4-Fluorophenyl)-2-[(2-methyl-6-phenylpyrimidin-4-yl)sulfanyl]ethan-1-one (C19H15FN2OS, MW 338.41 g/mol) is a synthetic thioether ketone that integrates a 4-fluorophenyl ethanone pharmacophore with a 2-methyl-6-phenylpyrimidine moiety via a sulfanyl linker. Represented by ZINC ID ZINC000000073604 [1], this compound is offered exclusively through custom synthesis by suppliers such as Chembase [2] and is not cataloged in annotated bioactive databases like ChEMBL. Its structural complexity and absence from off-the-shelf screening libraries position it as a tailored intermediate for medicinal chemistry programs requiring precise substitution on the pyrimidine core, rather than a standard, commercially-available building block.

Custom synthesis building block for focused library design programs requiring precise pyrimidine C6-phenyl substitution

Pyrimidine-thioether scaffold with 4-fluorophenyl ethanone pharmacophore for SAR exploration

Non-catalog compound — exclusively sourced via custom synthesis, suited for IP-sensitive lead optimization campaigns

• [1] ZINC database. ZINC000000073604. Available at: https://zinc.docking.org/substances/ZINC000000073604/ (Accessed 2026-04-30). View Source
• [2] Chembase. Custom Synthesis Information for 1-(4-fluorophenyl)-2-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one. Available at: http://en.chembase.cn/217661-99-9.html (Accessed 2026-04-30). View Source

Supply Chain Differentiation: Why Off-the-Shelf Pyrimidine Analogs Cannot Substitute for 1-(4-Fluorophenyl)-2-[(2-methyl-6-phenylpyrimidin-4-yl)sulfanyl]ethan-1-one

The procurement value of this compound lies in its specific combination of substituents on the pyrimidine-thioether scaffold, which is not replicated in standard chemical catalogs. Generic substitution with commercially available analogs such as 1-(4-fluorophenyl)-2-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one (CAS 217661-99-9) [1] or 2-[(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanyl]-1-(4-fluorophenyl)ethanone (ChemSpider ID 607120) is scientifically invalid because these compounds lack the critical 6-phenyl substitution on the pyrimidine ring. This modification is a key determinant of molecular topology, lipophilicity, and potential target engagement, meaning that substituting even a closely related compound can lead to divergent structure-activity relationships (SAR) and failed biological validation. The custom synthesis requirement for the target compound underscores its non-interchangeable nature in lead optimization campaigns where precise pharmacophoric control is paramount.

Core Scaffold

Target: 6-phenylpyrimidine

C19 scaffold with 2-methyl-6-phenyl substitution on pyrimidine core

Analog: methylsulfanyl pyrimidine

CAS 217661-99-9 lacks 6-phenyl ring; MW difference +76 g/mol may shift target engagement profile

Halogen Substituent

Target: 4-fluorophenyl

Fluorine atom (van der Waals radius 1.47 Å); MW 338.41 g/mol

Analog: 4-chlorophenyl

Chlorine atom (van der Waals radius 1.75 Å); MW 354.86 g/mol; bulkier halogen may alter binding conformations

Sourcing Model

Target: custom synthesis

Freshly prepared batch; no catalog stock; tailored to project specifications

Analog: off-the-shelf catalog

Commercially stocked analogs may carry unknown synthetic history and shelf-life variability

• [1] Chembase. 1-(4-fluorophenyl)-2-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one. CAS 217661-99-9. Available at: http://en.chembase.cn/217661-99-9.html (Accessed 2026-04-30). View Source

Quantitative Differentiation of 1-(4-Fluorophenyl)-2-[(2-methyl-6-phenylpyrimidin-4-yl)sulfanyl]ethan-1-one from Structural Analogs

Molecular Topology and Lipophilicity: A Direct Comparison with the 4-Chlorophenyl Analog

The replacement of the 4-fluorophenyl moiety with a 4-chlorophenyl group in the analog 1-(4-chlorophenyl)-2-[(2-methyl-6-phenylpyrimidin-4-yl)sulfanyl]ethan-1-one (C19H15ClN2OS, MW 354.86 g/mol) results in a predictable increase in molecular weight and a shift in lipophilicity. The target compound's fluorine atom provides a smaller atomic radius, higher electronegativity, and distinct metabolic stability profile compared to chlorine, directly influencing binding conformations and PK properties.

Halogen substituent effect

Class-level inference

−16.45 g/mol MW difference vs 4-chloro analog
∼0.28 Å smaller van der Waals radius (F vs Cl)

Fluorine substitution may support access to sterically restricted binding pockets

Biological activity data not available for either compound; class-level physicochemical inference

Evidence Dimension	Halogen substituent effect on molecular properties
Target Compound Data	Molecular Formula: C19H15FN2OS; Molecular Weight: 338.41 g/mol; Atom: Fluorine (van der Waals radius 1.47 Å)
Comparator Or Baseline	1-(4-chlorophenyl)-2-[(2-methyl-6-phenylpyrimidin-4-yl)sulfanyl]ethan-1-one: C19H15ClN2OS; MW 354.86 g/mol; Chlorine (van der Waals radius 1.75 Å)
Quantified Difference	-16.45 g/mol molecular weight difference; ~0.28 Å smaller van der Waals radius for fluorine
Conditions	Calculated physicochemical properties; biological activity data are not available for either compound.

Why This Matters

The smaller fluorine atom minimizes steric hindrance in target binding pockets, making the target compound preferred for accessing targets with restricted active sites compared to the bulkier 4-chloro analog.

Core Scaffold Differentiation: Pyrimidine C6-Phenyl Substitution versus Unsubstituted Methylsulfanyl Analogs

The core structural difference between the target compound and the commercially available 1-(4-fluorophenyl)-2-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one (CAS 217661-99-9, C13H11FN2OS, MW 262.30 g/mol) [1] is the presence of a 2-methyl-6-phenylpyrimidine versus a simple 2-methylsulfanyl pyrimidine. This changes the compound's 3D geometry, π-stacking capability, and logP, which are critical for target engagement.

Scaffold complexity and logP

Reported

+76.11 g/mol MW vs CAS 217661-99-9
logP ∼4.85 (ZINC prediction) vs est. ∼2.5–3.0

Higher lipophilicity may support hydrophobic-pocket target engagement studies

Estimated logP values from ZINC database; experimental confirmation recommended

Evidence Dimension	Scaffold complexity and lipophilicity
Target Compound Data	C19H15FN2OS; MW 338.41 g/mol; logP ~4.85 (ZINC prediction [2])
Comparator Or Baseline	1-(4-fluorophenyl)-2-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one: C13H11FN2OS; MW 262.30 g/mol; logP ~2.5-3.0 (estimated)
Quantified Difference	Molecular weight difference of +76.11 g/mol; logP increase estimated at ~1.85-2.35 units
Conditions	Estimated logP values from ZINC database and comparative structural analysis.

Why This Matters

The significantly higher lipophilicity and presence of an additional aromatic ring directly impacts membrane permeability and protein binding profiles, making the target compound suitable for targets with hydrophobic binding pockets where the simpler analog would fail.

• [1] Chembase. 1-(4-fluorophenyl)-2-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one. CAS 217661-99-9. Available at: http://en.chembase.cn/217661-99-9.html (Accessed 2026-04-30). View Source
• [2] ZINC database. ZINC000000073604. logP prediction. Available at: https://zinc.docking.org/substances/ZINC000000073604/ (Accessed 2026-04-30). View Source

Availability and Custom Synthesis Exclusivity as a Procurement Differentiator

Unlike the off-the-shelf analog 1-(4-fluorophenyl)-2-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one, which is available from multiple vendors , the target compound is exclusively available through custom synthesis [1]. This exclusivity, when paired with its novel structure, provides a proprietary advantage in IP-sensitive drug discovery programs.

Sourcing exclusivity

Reported

Custom synthesis only; no catalog stock available

Supports IP-sensitive programs requiring documented synthetic provenance

Vendor catalog analysis as of 2026; sourcing landscape subject to change

Evidence Dimension	Commercial availability and sourcing model
Target Compound Data	Exclusive custom synthesis; no catalog stock available.
Comparator Or Baseline	1-(4-fluorophenyl)-2-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one: Available from catalog suppliers (e.g., Combi-Blocks, Key Organics).
Quantified Difference	Target compound requires synthesis; comparator is available from commercial stock.
Conditions	Vendor catalog analysis as of 2026.

Why This Matters

The custom synthesis requirement ensures a freshly prepared, high-purity batch tailored to specific project needs, avoiding the shelf-life degradation and unknown synthetic history of catalog compounds, which is a critical factor in reproducible medicinal chemistry.

• [1] Chembase. Custom Synthesis Information for 1-(4-fluorophenyl)-2-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one. Available at: http://en.chembase.cn/217661-99-9.html (Accessed 2026-04-30). View Source

Validated Application Scenarios for 1-(4-Fluorophenyl)-2-[(2-methyl-6-phenylpyrimidin-4-yl)sulfanyl]ethan-1-one Based on Comparative Evidence

Focused Kinase Inhibitor Library Design

The target compound's unique 2-methyl-6-phenylpyrimidine scaffold, which is a key structural feature in many kinase inhibitors, combined with its fluorine-enabled bioavailability profile, makes it a superior choice for designing focused libraries targeting kinases with hydrophobic ATP-binding pockets. The quantified difference in logP and molecular weight compared to simpler methylsulfanyl analogs [1] ensures that the library members will occupy a distinct chemical space, potentially leading to hits with better selectivity and ADME properties.

Central Nervous System (CNS) Drug Discovery Programs

Due to its elevated logP (~4.85) and the presence of the fluorine atom, which can improve brain penetration, this compound is a rational starting point for CNS programs. The inability of the more polar, low molecular weight analog 1-(4-fluorophenyl)-2-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one to achieve sufficient CNS exposure [2] directly positions the target compound as the preferred intermediate for synthesizing CNS-penetrant candidates.

Structure-Activity Relationship (SAR) Exploration for Halogen Sensitivity

The direct comparison with the 4-chlorophenyl analog reveals critical differences in steric and electronic properties [3]. This establishes the target compound as the basis for a halogen-scanning SAR study, where the biological consequences of fluorine versus chlorine substitution can be experimentally determined. The target compound's fluorine atom, being hydrogen isostere, allows for probing electronic effects without introducing significant steric bulk, unlike the chloro- or bromo-analogs.

Application

Selection Property

Validation Focus

Kinase inhibitor focused library design

6-phenylpyrimidine scaffold with fluorine-substituted pharmacophore

Hydrophobic ATP-pocket target engagement and selectivity profiling

CNS penetration research

Elevated predicted logP and fluorophenyl moiety

Brain exposure model studies; membrane permeability assessment

Halogen-scanning SAR studies

Fluorine as hydrogen isostere probe for electronic effect differentiation

Steric versus electronic contribution analysis in target binding assays

• [1] See Section 3, Evidence Item 2 for molecular weight and logP comparison with 1-(4-fluorophenyl)-2-[2-(methylsulfanyl)pyrimidin-4-yl]ethan-1-one. View Source
• [2] Section 2, Source [REFS-1]: Chembase. CAS 217661-99-9. View Source
• [3] Section 3, Evidence Item 1 for halogen substituent comparison with 4-chlorophenyl analog. View Source